Cas no 2382990-07-8 (3-{2-[(Tert-butoxycarbonyl)(methyl)amino]ethoxy}propanoic acid)

• Product Name: 3-{2-[(Tert-butoxycarbonyl)(methyl)amino]ethoxy}propanoic acid
• CAS No: 2382990-07-8
• MF: C₁₁H₂₁NO₅
• MW: 247.288143873215
• CID: 6787899
• PubChem ID: 163580143
• Update Time: 2025-06-10

3-{2-[(Tert-butoxycarbonyl)(methyl)amino]ethoxy}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-[(tert-butoxycarbonyl)(methyl)amino]ethoxy}propanoic acid
• 2382990-07-8
• 3-(2-{[(tert-butoxy)carbonyl](methyl)amino}ethoxy)propanoicacid
• 3-{2-[(Tert-butoxycarbonyl)(methyl)amino]ethoxy}propanoic acid

• Inchi： 1S/C11H21NO5/c1-11(2,3)17-10(15)12(4)6-8-16-7-5-9(13)14/h5-8H2,1-4H3,(H,13,14)
• InChI Key： GGVMLZQOSUWOCK-UHFFFAOYSA-N
• SMILES： O(C(N(C)CCOCCC(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 247.14197277g/mol
• Monoisotopic Mass: 247.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 76.1Ų

Additional information on 3-{2-[(Tert-butoxycarbonyl)(methyl)amino]ethoxy}propanoic acid

Comprehensive Overview of 3-{2-[(Tert-butoxycarbonyl)(methyl)amino]ethoxy}propanoic acid (CAS No. 2382990-07-8)

In the realm of organic chemistry and pharmaceutical intermediates, 3-{2-[(Tert-butoxycarbonyl)(methyl)amino]ethoxy}propanoic acid (CAS No. 2382990-07-8) has garnered significant attention due to its versatile applications. This compound, often abbreviated as Boc-protected aminoethoxy propanoic acid, serves as a critical building block in peptide synthesis and drug development. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protecting group and a methylaminoethoxy side chain, makes it invaluable for researchers aiming to design novel therapeutics with enhanced stability and bioavailability.

The growing interest in 3-{2-[(Tert-butoxycarbonyl)(methyl)amino]ethoxy}propanoic acid aligns with the surge in demand for peptide-based drugs and bioconjugation techniques. As the pharmaceutical industry shifts toward personalized medicine, compounds like this play a pivotal role in enabling precise modifications to biomolecules. Researchers frequently search for "Boc-protected amino acid derivatives" or "applications of tert-butoxycarbonyl in drug synthesis," reflecting the compound's relevance in cutting-edge scientific inquiries.

One of the standout features of CAS No. 2382990-07-8 is its compatibility with solid-phase peptide synthesis (SPPS). The Boc group shields the amine functionality during synthesis, preventing unwanted side reactions. This attribute is particularly valuable in the development of anticancer peptides and antiviral agents, where maintaining structural integrity is paramount. Additionally, the compound's propanoic acid moiety allows for further functionalization, enabling the creation of hybrid molecules with tailored properties.

Beyond pharmaceuticals, 3-{2-[(Tert-butoxycarbonyl)(methyl)amino]ethoxy}propanoic acid finds utility in material science and biomaterials engineering. Its ability to form stable linkages with polymers and surfaces makes it a candidate for designing drug delivery systems and bioactive coatings. Recent studies have explored its use in hydrogel formulations, where its hydrophilic and reactive groups enhance cross-linking efficiency. Such applications are frequently queried in academic and industrial research, underscoring the compound's multidisciplinary appeal.

From a synthetic perspective, the preparation of 3-{2-[(Tert-butoxycarbonyl)(methyl)amino]ethoxy}propanoic acid involves multi-step organic reactions, including Boc protection and etherification. Optimizing these processes is a common topic in organic chemistry forums, with researchers seeking "efficient synthesis of Boc-aminoethoxy derivatives" or "green chemistry approaches for peptide intermediates." The compound's purity and yield are critical factors, as they directly impact downstream applications in high-throughput screening and combinatorial chemistry.

In conclusion, 3-{2-[(Tert-butoxycarbonyl)(methyl)amino]ethoxy}propanoic acid (CAS No. 2382990-07-8) represents a cornerstone in modern synthetic chemistry. Its dual role as a protecting group reagent and a functional building block positions it at the forefront of innovation in drug discovery and biomaterials. As the scientific community continues to explore its potential, this compound will undoubtedly remain a subject of intense study and application.